Cas no 2097963-96-5 (2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide)

• Product Name: 2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide
• CAS No: 2097963-96-5
• MF: C₉H₁₁F₃N₄
• MW: 232.205651521683
• CID: 5723476
• PubChem ID: 121211729
• Update Time: 2025-05-20

2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• starbld0021798
• 2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide
• 2-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]ethanimidamide
• F2198-2134
• 2097963-96-5
• AKOS026721875
• 1H-Pyrazole-1-ethanimidamide, 5-cyclopropyl-3-(trifluoromethyl)-

• Inchi： 1S/C9H11F3N4/c10-9(11,12)7-3-6(5-1-2-5)16(15-7)4-8(13)14/h3,5H,1-2,4H2,(H3,13,14)
• InChI Key： HNSPFNHCPFLEIW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2CC2)N(CC(=N)N)N=1)(F)F

Computed Properties

• Exact Mass: 232.09358085g/mol
• Monoisotopic Mass: 232.09358085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 301.7±52.0 °C(Predicted)
• pka: 10.50±0.40(Predicted)

Additional information on 2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide

2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide: A Comprehensive Overview of Its Properties and Applications

2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide (CAS No. 2097963-96-5) is a specialized chemical compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This compound, characterized by its unique cyclopropyl and trifluoromethyl substituents, exhibits remarkable potential in drug discovery and crop protection. Its molecular structure, featuring a pyrazole core and an acetimidamide side chain, makes it a versatile intermediate for synthesizing biologically active molecules.

The growing interest in 2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide is driven by its applications in developing novel therapeutics. Researchers are exploring its role in targeting enzymes and receptors implicated in inflammatory diseases and metabolic disorders. The trifluoromethyl group enhances the compound's metabolic stability and bioavailability, making it a valuable scaffold for medicinal chemistry. Additionally, its cyclopropyl ring contributes to conformational rigidity, which can improve binding affinity to biological targets.

In the agrochemical sector, 2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide is being investigated for its potential as a precursor to new pesticides and herbicides. The pyrazole moiety is known for its herbicidal and insecticidal properties, and the incorporation of a trifluoromethyl group can enhance the compound's efficacy against resistant pests. This aligns with the increasing demand for sustainable crop protection solutions, a hot topic in modern agriculture.

The synthesis of 2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to optimize its production, addressing the need for greener and more efficient synthetic methods. These innovations are particularly relevant given the current focus on reducing the environmental impact of chemical manufacturing.

From a commercial perspective, the market for 2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide is expanding, with key players investing in its large-scale production. The compound's versatility and the rising demand for custom synthesis services in the pharmaceutical industry are driving its growth. Furthermore, its potential applications in bioconjugation and proteomics research are opening new avenues for its use in diagnostic and therapeutic development.

Safety and handling of 2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide require standard laboratory precautions. While it is not classified as hazardous under current regulations, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. Researchers and manufacturers should refer to the latest safety data sheets (SDS) for detailed guidelines.

In conclusion, 2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide (CAS No. 2097963-96-5) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and potential for innovation make it a subject of ongoing research and development. As the scientific community continues to explore its capabilities, this compound is poised to play a significant role in addressing some of the most pressing challenges in health and agriculture.